Cas no 1309588-02-0 (2-Oxa-7-azaspiro[4.4]nonan-1-one)

• Product Name: 2-Oxa-7-azaspiro[4.4]nonan-1-one
• CAS No: 1309588-02-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD19690695
• CID: 829171
• PubChem ID: 71711123
• Update Time: 2025-10-29

2-Oxa-7-azaspiro[4.4]nonan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.4]nonan-1-one
• 2-Oxa-7-aza-spiro[4.4]nonan-1-one
• AKOS022173106
• MFCD19690695
• 1309588-02-0
• DB-261377
• CS-0147151
• DTXSID20856804
• SCHEMBL21315419
• EN300-199279
• F53749
• CHEMBL4574789
• SB32761

• MDL： MFCD19690695
• Inchi： 1S/C7H11NO2/c9-6-7(2-4-10-6)1-3-8-5-7/h8H,1-5H2
• InChI Key： LPVAUAPLYIDPFA-UHFFFAOYSA-N
• SMILES： O1CCC2(C1=O)CNCC2

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 2-Oxa-7-azaspiro[4.4]nonan-1-one

Exploring 2-Oxa-7-azaspiro[4.4]nonan-1-one (CAS 1309588-02-0): A Versatile Spirocyclic Compound in Modern Research

2-Oxa-7-azaspiro[4.4]nonan-1-one, with the CAS number 1309588-02-0, represents a fascinating spirocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structural framework, characterized by a spiro ring system incorporating both oxygen and nitrogen heteroatoms, makes it a valuable scaffold for designing novel molecules with diverse applications. Researchers often search for terms like "spirocyclic compounds in drug discovery" or "heterocyclic synthesis techniques", reflecting the growing interest in such architectures due to their potential in addressing complex biological targets. This compound's relevance is further amplified by current trends in sustainable chemistry and AI-driven molecular design, where computational tools are used to predict properties and optimize synthetic routes, aligning with user queries on topics like "green synthesis methods" and "machine learning in chemical research". The ability of 2-Oxa-7-azaspiro[4.4]nonan-1-one to serve as a building block in the development of bioactive molecules underscores its importance in advancing therapeutic innovations, particularly in areas such as neurological disorders and metabolic diseases, which are frequently discussed in scientific communities and online forums.

The chemical properties of 2-Oxa-7-azaspiro[4.4]nonan-1-one are defined by its molecular structure, which features a spiro junction at the central carbon atom, connecting two rings—one containing an oxygen atom (oxa) and the other a nitrogen atom (aza). This arrangement imparts notable stability and conformational rigidity, making it an excellent candidate for structure-activity relationship (SAR) studies. In synthetic chemistry, this compound is often utilized in multicomponent reactions and catalyzed transformations, topics that are highly searched by professionals looking for "efficient synthetic protocols" or "catalyst applications in organic synthesis". Its solubility in common organic solvents and moderate polarity facilitate its use in various laboratory-scale preparations, contributing to its popularity in academic and industrial settings. Additionally, the compound's potential role in material science, such as in the development of functional polymers or sensors, aligns with user interests in "smart materials innovation" and "chemical sensing technologies", highlighting its interdisciplinary appeal. The synthesis of 2-Oxa-7-azaspiro[4.4]nonan-1-one typically involves ring-closing strategies and stereoselective methods, which are areas of active research driven by demands for high-yield processes and environmentally friendly approaches, echoing common search queries like "green chemistry principles" and "waste reduction in synthesis".

Applications of 2-Oxa-7-azaspiro[4.4]nonan-1-one extend prominently into the pharmaceutical industry, where it serves as a key intermediate in the synthesis of potential drug candidates. Its spirocyclic core is prized for mimicking natural product structures, enabling the design of molecules with enhanced biological activity and selectivity. This is particularly relevant in the context of personalized medicine and targeted therapies, topics that users frequently explore through searches such as "innovative drug design strategies" or "precision medicine advancements". For instance, derivatives of this compound have been investigated for their roles in modulating enzyme inhibitors and receptor ligands, which could lead to treatments for conditions like inflammation or cognitive impairments. Beyond pharmaceuticals, 2-Oxa-7-azaspiro[4.4]nonan-1-one finds use in agrochemical research, contributing to the development of novel pesticides with improved efficacy and lower environmental impact, a area gaining traction due to global concerns over food security and sustainable agriculture—common search terms include "eco-friendly agrochemicals" and "crop protection innovations". The compound's versatility also touches upon cosmetic chemistry, where it may be employed in formulating skin care products with unique properties, resonating with user inquiries about "advanced cosmetic ingredients" and "beauty science trends".

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In conclusion, 2-Oxa-7-azaspiro[4.4]nonan-1-one (CAS 1309588-02-0) is a remarkable spirocyclic compound with broad implications in modern science and industry. Its structural elegance and functional diversity make it a subject of intense study, particularly in realms like medicinal chemistry and sustainable synthesis. By addressing user-centric topics such as "emerging chemical technologies" and "research breakthroughs", this compound remains at the forefront of innovation. As the scientific community continues to explore its potential, 2-Oxa-7-azaspiro[4.4]nonan-1-one is poised to contribute significantly to advancements in health, agriculture, and materials, embodying the synergy between traditional chemistry and cutting-edge trends like digital transformation in labs. For those delving into queries about "chemical compound applications" or "future of organic synthesis", this compound offers a compelling case study in the evolution of molecular design and its impact on society.